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Compound of Interest

Compound Name: Indole-2-acetic acid

Cat. No.: B1308616

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Indole-2-acetic acid (IAA), including
operational and disposal plans.

Hazard Identification and Classification

Indole-2-acetic acid is classified as a hazardous substance. It is crucial to be aware of its
potential health effects to ensure appropriate safety measures are taken.

GHS Hazard Classification:

Hazard Class Category
Skin Corrosion/Irritation Category 2[1][2][3]
Serious Eye Damage/Eye Irritation Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[1][2][3]

Acute Toxicity (Oral) Category 4[4]

Signal Word: Warning[1]

Hazard Statements:
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H315: Causes skin irritation.[1][2][4]
H319: Causes serious eye irritation.[1][2][4]
H335: May cause respiratory irritation.[2][4]

H302: Harmful if swallowed.[4]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling Indole-2-acetic acid.

PPE Category Item Specification
Chemical splash goggles
Eye/Face Protection Safety Goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[5]

Face Shield

Recommended when there is

a risk of splashing.[6][7]

Skin Protection

Gloves

Chemical-resistant gloves
(e.g., nitrile, neoprene).[6][8]

Lab Coat

Long-sleeved, flame-resistant
lab coat.[6][9]

Protective Clothing

Impervious clothing to prevent

skin contact.[5]

Respiratory Protection

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if dust is
generated and exposure limits
may be exceeded.[3][10]

Handling and Storage Procedures
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Proper handling and storage are critical to maintaining the stability of Indole-2-acetic acid and
preventing accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[6][10]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[10]

Keep away from sources of ignition.[10]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][11]
» Keep the container tightly closed.[1][3]

e Protect from direct sunlight and moisture as the substance is light and air-sensitive.[2][10]
[12]

o Store refrigerated at 2-8°C for long-term stability.[10]

o Store away from incompatible materials such as strong oxidizing agents, bases, and strong
reducing agents.[2][11]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

Accidental Release Measures:
o Evacuate: Evacuate personnel to a safe area.[10]

o Ventilate: Ensure adequate ventilation of the spillage area.[10][12]
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» Containment: Prevent the product from entering drains or waterways.[2][10]
e Clean-up:

o For solid spills, sweep up the material and place it in a suitable, labeled container for
disposal.[2] Avoid generating dust.[11]

o Decontaminate the spill site with a 10% caustic solution and ventilate the area.[10]

First Aid Measures:

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

you feel unwell.[1][4]

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.

Skin Contact Remove contaminated clothing and wash it
before reuse. If skin irritation persists, get

medical advice.[1][3]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes. If

eye irritation persists, seek medical attention.[1]

[3]4]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you

feel unwell.[4]

Disposal Plan

Proper disposal of Indole-2-acetic acid and its contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.
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e Waste Product: Dispose of the chemical in accordance with local, state, and federal
regulations. It should be managed in an appropriate and approved waste disposal facility.[10]

o Contaminated Packaging: Dispose of the container and any unused contents in accordance
with federal, state, and local requirements.[10] Puncture containers to prevent reuse.[11]

o Recommendation: The material should be disposed of at a hazardous or special waste
collection point.[4]

Procedural Workflow for Handling Indole-2-Acetic
Acid

The following diagram illustrates the standard operating procedure for safely handling Indole-
2-acetic acid in a laboratory setting.
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Workflow for Handling Indole-2-Acetic Acid

Preparation & Pre-handling

tep 1

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2

Work in a Ventilated Area
(Chemical Fume Hood)

Handling of IAA
(Weighing, Dissolving, etc.)

N\
N

N\
~Jn case of...
N\

Post-handling Procedures Emergency Procedures

Clean Work Area & Equipment

Accidental Spill Personal Exposure

Follow Spill Cleanup Protocol Follow First Aid Measures

Properly Store or Dispose of IAA

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for handling Indole-2-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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